{2-[(Benzyloxycarbonyl-methyl-amino)-methyl]-piperidin-1-yl}-acetic acid

• IUPAC Name: 2-[2-[[methyl(phenylmethoxycarbonyl)amino]methyl]piperidin-1-yl]acetic acid
• InChI: InChI=1S/C17H24N2O4/c1-18(17(22)23-13-14-7-3-2-4-8-14)11-15-9-5-6-10-19(15)12-16(20)21/h2-4,7-8,15H,5-6,9-13H2,1H3,(H,20,21)
• InChI Key: DOCNFRTXBRYQCM-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1CCCCN1CC(=O)O)C(=O)OCC2=CC=CC=C2
• Molecular Formula: C17H24N2O4
• Molecular Weight: 320.4 g/mol

Description

The compound “{2-[(Benzyloxycarbonyl-methyl-amino)-methyl]-piperidin-1-yl}-acetic acid” is a piperidine derivative featuring a benzyloxycarbonyl-protected methylamine substituent at the 2-position of the piperidine ring and an acetic acid moiety attached to the nitrogen atom. This structure combines a rigid piperidine scaffold with a carbamate-protected amine group, which may enhance stability and modulate bioactivity. The benzyloxycarbonyl (Cbz) group serves as a protective moiety for the secondary amine, a common strategy in medicinal chemistry to control reactivity during synthesis .

Preparation Methods

Multi-Step Organic Synthesis via Piperidine Ring Functionalization

The foundational approach to synthesizing this compound involves sequential modifications of a piperidine scaffold. Source outlines a generalized pathway beginning with piperidin-4-one as the starting material. Key steps include:

• N-Protection : Introduction of the benzyloxycarbonyl (Cbz) group via reaction with benzyl chloroformate under basic conditions (e.g., NaHCO₃ in THF/water), yielding N-Cbz-piperidin-4-one .

• Methylamino-Methyl Side Chain Installation : A Mannich reaction is employed, where piperidin-4-one reacts with formaldehyde and methylamine hydrochloride in ethanol, followed by reduction with NaBH₄ to secure the 2-(methylaminomethyl)piperidine intermediate .

• Acetic Acid Moiety Incorporation : Alkylation of the piperidine nitrogen with bromoacetic acid in the presence of K₂CO₃ in acetonitrile completes the backbone .

Table 1: Reaction Conditions for Piperidine Functionalization

Step	Reagents/Conditions	Yield (%)	Reference
N-Cbz Protection	Benzyl chloroformate, NaHCO₃, THF/H₂O	85–90
Mannich Reaction	Formaldehyde, MeNH₂·HCl, EtOH, 50°C	75
Acetic Acid Alkylation	Bromoacetic acid, K₂CO₃, CH₃CN, reflux	68

Rh-Catalyzed Conjugate Addition for Side Chain Elaboration

Source details a method leveraging rhodium-catalyzed conjugate addition to construct the methylamino-methyl side chain. This approach avoids traditional alkylation pitfalls (e.g., over-alkylation):

• Substrate Preparation : An α,β-unsaturated ketone (e.g., 7b in ) is synthesized by IBX oxidation of N-Cbz-piperidin-4-one.

• Rhodium-Mediated Addition : Phenylboronic acid undergoes conjugate addition to the enone system using [Rh(cod)₂]BF₄ as the catalyst, forming a ketone intermediate (8b ) .

• Reductive Amination : The ketone is converted to the methylamine derivative via reductive amination with methylamine and NaBH(OAc)₃, achieving a 72% yield .

This method enhances regioselectivity and reduces side products compared to classical alkylation.

Nucleophilic Substitution with Triflate Intermediates

Source introduces a stereocontrolled route using triflate esters to install the piperidine-amino linkage:

• Triflate Formation : Enantiopure α-hydroxy acid esters (e.g., methyl lactate) are treated with triflic anhydride to generate reactive triflate intermediates.

• Aminopiperidine Coupling : The triflate undergoes Sₙ2 displacement with N-methyl-N-Cbz-aminopiperidine in DMF, yielding the desired stereochemistry at the quaternary center .

• Ester Hydrolysis : Final hydrolysis with LiOH in THF/water produces the acetic acid moiety .

Table 2: Stereochemical Outcomes of Triflate Displacement

Starting Material	Displacement Agent	Diastereomeric Ratio	Enantiomeric Excess (%)
Methyl (R)-triflate	N-Cbz-aminopiperidine	95:5	≥99
Methyl (S)-triflate	N-Cbz-aminopiperidine	93:7	≥99

Reductive Amination and Hydrogenation Strategies

Critical for ensuring the integrity of the Cbz group, catalytic hydrogenation is employed in later stages:

• Deprotection-Free Synthesis : As noted in , hydrogenation of α,β-unsaturated esters (e.g., 9b ) using Pd/C in methanol simultaneously reduces double bonds and removes Cbz groups, streamlining the synthesis .

• One-Pot Alkylation-Reduction : Combining bromoacetic acid alkylation with in situ NaBH₄ reduction reduces purification steps, achieving an 80% overall yield for the methylaminomethyl-acetic acid segment .

Analytical Characterization and Validation

Post-synthesis, rigorous analytical profiling ensures compound identity and purity:

• NMR Spectroscopy : ¹H-NMR (400 MHz, CDCl₃) displays characteristic signals at δ 3.65 (piperidine CH₂N), 4.45 (Cbz OCH₂), and 1.45 (N-CH₃) .

• Mass Spectrometry : HRMS (ESI+) confirms the molecular ion [M+H]⁺ at m/z 321.1812 (calculated: 321.1815) .

• Chromatographic Purity : HPLC (C18 column, 90:10 H₂O/ACN) shows ≥98% purity .

Table 3: Key Analytical Data

Technique	Key Observations	Reference
¹H-NMR	δ 1.45 (s, 3H, N-CH₃)
HRMS	[M+H]⁺ = 321.1812
HPLC Retention Time	6.7 min (λ = 254 nm)

Challenges and Optimization Considerations

• Cbz Group Stability : Overly acidic or high-temperature conditions risk cleaving the Cbz moiety; thus, mild reagents (e.g., NaBH₄ instead of LiAlH₄) are preferred .

• Stereochemical Control : The triflate displacement method outperforms traditional alkylation in preserving enantiopurity, critical for pharmacological applications.

• Scale-Up Feasibility : Rh-catalyzed methods face cost barriers at industrial scales, favoring nucleophilic substitution routes for bulk production .

Chemical Reactions Analysis

Hydrolysis Reactions

The acetic acid moiety and Cbz group undergo hydrolysis under acidic or basic conditions:

Reaction Type	Conditions	Outcome	Reference
Ester hydrolysis	2 N NaOH in methanol, 25°C, 2–4 h	Cleavage of ester groups (if present) to yield carboxylic acids.
Cbz deprotection (acidic)	4 M HCl (aq.), pH 1, 1 h	Partial protonation of the piperidine nitrogen; no cleavage of Cbz observed.

Key Insight : The Cbz group remains stable under mild acidic conditions but is susceptible to hydrogenolysis (see Section 2).

Deprotection of Benzyloxycarbonyl (Cbz) Group

The Cbz group is commonly removed via catalytic hydrogenation:

Reagent	Conditions	Outcome	Yield	Reference
H₂/Pd-C	50 psi H₂, 17 h, RT	Cleavage of Cbz to yield a free amine.	86% (analogous compound)
H₂/PtO₂	50 psi H₂, 17 h, RT	Similar efficacy to Pd-C; preferred for sterically hindered substrates.	84% (analogous compound)

Mechanistic Note : Hydrogenolysis proceeds via adsorption of H₂ onto the catalyst surface, followed by cleavage of the Cbz group’s benzyl-oxygen bond.

Amide Coupling Reactions

The acetic acid group participates in peptide coupling reactions:

Coupling Reagent	Conditions	Product	Yield	Reference
HATU/DIPEA	DMF, RT, 12 h	Formation of active esters for subsequent amide bonds.	59% (analogous dipeptide)
EDCl/HOBt	CH₂Cl₂, 0°C to RT, 24 h	Amide conjugates with amino acid esters.	65% (analogous compound)

Example : Coupling with L-phenylalanine ethyl ester hydrochloride yields N-Boc-dipeptides under HATU activation .

Alkylation and Acylation

The methyl-amino group undergoes alkylation/acylation:

Reaction Type	Reagent	Conditions	Outcome	Reference
Alkylation	Ethyl bromoacetate, K₂CO₃, acetone	RT, 5 h	Substitution at the methyl-amino group.
Acylation	Acetyl chloride, pyridine	0°C to RT, 3 h	Formation of acetylated derivatives.

Note : Alkylation reactions expand the molecule’s steric bulk, influencing biological target interactions.

Reductive Amination

The primary amine (post-Cbz deprotection) participates in reductive amination:

Reagent	Conditions	Outcome	Yield	Reference
NaBH₃CN	MeOH, pH 5, 12 h	Formation of secondary amines with carbonyl compounds.	72% (analogous substrate)
BH₃·THF	THF, 0°C to RT, 6 h	Reduction of imines to amines.	68% (analogous substrate)

Application : Used to introduce pharmacophores or modify solubility profiles.

Interaction with Biological Targets

While direct data on this compound is limited, structurally similar analogs exhibit:

• DPP-IV inhibition : IC₅₀ values in the nanomolar range for diabetes therapeutics .

• Antimicrobial activity : MIC values of 8–32 µg/mL against Gram-positive bacteria.

Comparative Reactivity Table

Functional Group	Reaction	Reagents	Outcome
Cbz group	Hydrogenolysis	H₂/Pd-C	Free amine
Acetic acid	Amide coupling	HATU/DIPEA	Peptide bond
Methyl-amino	Alkylation	Ethyl bromoacetate	Extended alkyl chain

Scientific Research Applications

Pharmacological Applications

• Neuropharmacology
  • The piperidine moiety is known for its role in modulating neurotransmitter systems, particularly those involving dopamine and serotonin receptors. Compounds with similar structures have exhibited analgesic , anti-inflammatory , and neuroprotective effects, suggesting that this compound may also possess similar pharmacological properties.
• Drug Development
  • The benzyloxycarbonyl group can enhance the lipophilicity and bioavailability of the compound, making it suitable for oral administration. This feature is crucial in drug design as it can improve the pharmacokinetic profile of therapeutic agents.
• Chiral Building Blocks
  • The compound can serve as a chiral building block in the synthesis of more complex molecules, particularly in creating peptide analogs that may have enhanced biological activity or specificity . Its synthesis can be optimized to yield enantiomerically pure products, which are often more effective in biological systems.

Comparative Structural Analysis

To better understand the potential applications of this compound, it is useful to compare it with structurally similar compounds:

Compound Name	Structural Features	Biological Activity
1-(4-Methylpiperidin-1-yl)ethanone	Piperidine ring with ketone	Analgesic properties
N-Boc-piperidine	Piperidine with a tert-butoxycarbonyl protecting group	Used in peptide synthesis
4-Aminopiperidine	Piperidine with an amino substituent	Potential antidepressant effects

This table illustrates how minor structural variations can lead to significant differences in biological activity and pharmacological profiles.

Case Study 1: Neuroprotective Effects

A study investigated the neuroprotective properties of piperidine derivatives, revealing that compounds similar to {2-[(Benzyloxycarbonyl-methyl-amino)-methyl]-piperidin-1-yl}-acetic acid demonstrated reduced neuronal apoptosis in models of neurodegeneration. This suggests potential applications in treating conditions like Alzheimer's disease.

Case Study 2: Synthesis of Chiral Amino Acids

Research focused on synthesizing chiral amino acid derivatives using piperidine-based scaffolds has shown that these compounds can be used effectively as intermediates in drug synthesis, enhancing the efficacy and selectivity of therapeutic agents .

Mechanism of Action

The mechanism of action of {2-[(Benzyloxycarbonyl-methyl-amino)-methyl]-piperidin-1-yl}-acetic acid involves its interaction with molecular targets such as enzymes or receptors. The benzyloxycarbonyl-methyl-amino group can form hydrogen bonds or ionic interactions with these targets, leading to changes in their activity or function. The piperidine ring structure provides stability and enhances the compound’s binding affinity.

Comparison with Similar Compounds

Key Observations :

• Ring Flexibility : Piperidine derivatives (e.g., target compound) exhibit greater conformational flexibility compared to pyrrolidine analogs .
• Cyclopropyl substituents (e.g., ) may introduce strain, altering binding kinetics.
• Acetic Acid Tail : Common across all analogs, suggesting its role in solubility or target engagement.

Physicochemical Properties

Critical physicochemical parameters for selected compounds:

Compound Name	Melting Point (°C)	Solubility	LogP (Predicted)	Reference
{2-[(Benzyloxycarbonyl-methyl-amino)-methyl]-piperidin-1-yl}-acetic acid	Not Reported	Low (hydrophobic)	~2.5	-
2-(Piperidin-1-yl)acetic acid	210–216	Water-soluble	-0.3
2-[4-(Hydroxymethyl)piperidin-1-yl]acetic acid	Not Reported	Moderate	~-1.2
[(R)-3-(Benzyloxycarbonyl-cyclopropyl-amino)-piperidin-1-yl]-acetic acid	Not Reported	Low	~3.1

Key Observations :

• The Cbz group increases hydrophobicity (higher LogP), reducing water solubility compared to unsubstituted analogs like 2-(piperidin-1-yl)acetic acid .
• Hydroxymethyl substituents (e.g., ) improve polarity, enhancing solubility.

Biological Activity

{2-[(Benzyloxycarbonyl-methyl-amino)-methyl]-piperidin-1-yl}-acetic acid is a synthetic organic compound featuring a piperidine core with various functional groups that suggest potential biological activities. This article explores its biological activity, including pharmacological effects, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound's structure is characterized by:

• A piperidine ring , which is known for its role in various pharmaceuticals.
• A benzyloxycarbonyl group , which enhances stability and bioavailability.
• An amino group , which may facilitate interactions with biological targets.

The molecular weight of this compound is approximately 320.39 g/mol, and its CAS number is 1353977-25-9 .

Biological Activity Overview

Research indicates that compounds similar to {2-[(Benzyloxycarbonyl-methyl-amino)-methyl]-piperidin-1-yl}-acetic acid exhibit a range of biological activities, including:

1. Anticancer Activity
Several studies have reported that piperidine derivatives can inhibit cancer cell proliferation. For instance, compounds targeting sigma receptors (σ1R and σ2R) have shown promise in cancer treatment due to their antiproliferative effects .

2. Kinase Inhibition
The compound may act as a kinase inhibitor, a mechanism crucial in cancer therapy. Kinase inhibitors are designed to interfere with the signaling pathways that promote tumor growth. Some related compounds have demonstrated selectivity for specific kinases involved in oncogenesis .

3. Neuroprotective Effects
Research suggests that piperidine derivatives can also exhibit neuroprotective properties. This is particularly relevant in the context of neurodegenerative diseases where modulation of receptor activity can lead to therapeutic benefits .

Understanding the mechanisms by which {2-[(Benzyloxycarbonyl-methyl-amino)-methyl]-piperidin-1-yl}-acetic acid exerts its biological effects is essential for evaluating its potential therapeutic applications:

1. Sigma Receptor Interaction
The compound may interact with sigma receptors, which are implicated in various cellular processes including apoptosis and cell proliferation. Studies have shown that σ1R antagonists can inhibit cancer cell growth while sparing normal cells .

2. Kinase Pathway Modulation
Through inhibition of specific kinases, this compound could disrupt signaling pathways that are often dysregulated in cancer cells, leading to reduced tumor viability and enhanced apoptosis .

Case Studies

Several case studies highlight the therapeutic potential of piperidine derivatives:

Case Study 1: Anticancer Properties
A study demonstrated that a related piperidine compound significantly reduced tumor growth in xenograft models by inhibiting the activity of key kinases involved in cell cycle regulation. The results indicated a dose-dependent response with an IC50 value in the low micromolar range .

Case Study 2: Neuroprotection
In another research effort, a piperidine derivative was evaluated for its neuroprotective effects against oxidative stress-induced neuronal death. The results showed that treatment with the compound led to increased cell viability and reduced markers of apoptosis in vitro .

Data Table: Biological Activity Summary

Activity	Mechanism	Reference
Anticancer	Kinase inhibition
Neuroprotection	Sigma receptor modulation
Antimicrobial	Broad-spectrum activity

Q & A

Q. What are the common synthetic routes for preparing {2-[(Benzyloxycarbonyl-methyl-amino)-methyl]-piperidin-1-yl}-acetic acid, and how can intermediates be characterized?

The synthesis typically involves coupling a piperidine derivative with a benzyloxycarbonyl-protected methylamino group via a methylene linker, followed by acetic acid functionalization. For example:

• Stepwise assembly : Reacting piperidine derivatives with benzyloxycarbonyl-methyl-amine intermediates under carbodiimide coupling conditions (e.g., EDC/HOBt) .
• Characterization : Use $^1H$-NMR to confirm methylene bridge formation (δ ~3.5–4.5 ppm for –CH$_2$- groups) and IR spectroscopy to verify carboxylic acid (C=O stretch ~1700 cm$^{-1}$) .

Q. How can researchers assess the purity and stability of this compound under different storage conditions?

• Purity analysis : Reverse-phase HPLC with UV detection (λ = 254 nm) using a C18 column and acetonitrile/water gradients .
• Stability testing : Monitor degradation via LC-MS under accelerated conditions (e.g., 40°C/75% RH for 4 weeks). Note that acetic acid derivatives may hydrolyze in basic media; store at –20°C in anhydrous DMSO .

Q. What spectroscopic techniques are critical for confirming the structure of this compound?

• NMR : $^{13}C$-NMR to resolve piperidine ring carbons (~25–55 ppm) and benzyloxycarbonyl carbonyl (~155 ppm) .
• High-resolution mass spectrometry (HRMS) : Confirm molecular ion ([M+H]$^+$) with <2 ppm error .

Advanced Research Questions

Q. How can researchers resolve contradictions in biological activity data for this compound across different assay systems?

• Assay optimization : Compare results from in vitro receptor-binding assays (e.g., GLP-1 receptor activation ) versus in vivo pharmacokinetic studies. Adjust for solubility differences by testing in buffers with cyclodextrin solubilizers .
• Data normalization : Use internal standards (e.g., stable isotope-labeled analogs) to control for matrix effects in LC-MS-based assays .

Q. What strategies are effective for improving the metabolic stability of this compound while retaining activity?

• Structural modifications : Replace the labile benzyloxycarbonyl group with a tert-butoxycarbonyl (Boc) or fluorenylmethyloxycarbonyl (Fmoc) group, as seen in peptide mimetics .
• Prodrug approach : Convert the acetic acid moiety to an ethyl ester to enhance membrane permeability, followed by enzymatic hydrolysis in target tissues .

Q. How can computational methods aid in predicting the binding affinity of this compound to target receptors?

• Molecular docking : Use software like AutoDock Vina to model interactions with the neurotensin receptor (NTSR1), focusing on piperidine’s role in hydrophobic pocket engagement .
• MD simulations : Analyze stability of the ligand-receptor complex over 100-ns trajectories to identify critical residues (e.g., Tyr$^{6.48}$) for mutagenesis studies .

Q. What experimental designs are recommended for evaluating the selectivity of this compound across related receptors (e.g., opioid vs. chemokine receptors)?

• Panel screening : Use radioligand displacement assays against μ-opioid, CXCR4, and CCR5 receptors at 1–10 µM concentrations .
• Functional assays : Measure cAMP production (GLP-1 receptor) and calcium flux (chemokine receptors) to distinguish agonist/antagonist profiles .

Methodological Notes

• Stereochemical considerations : Chiral HPLC (e.g., Chiralpak IA column) is essential for resolving enantiomers if asymmetric synthesis is attempted .
• Troubleshooting solubility : For cell-based assays, prepare stock solutions in DMSO (≤0.1% final concentration) and dilute in PBS with 0.01% Tween-80 .